Cyclohexanone, 2-(hydroxymethylene)-6-methyl-, (E)-(9CI)

• CAS RN: 142179-26-8
• Molecular Formula: C8H12O2
• Molecular Weight: 140.18 g/mol
• IUPAC Name: (2E)-2-(hydroxymethylidene)-6-methylcyclohexan-1-one
• InChI: InChI=1S/C8H12O2/c1-6-3-2-4-7(5-9)8(6)10/h5-6,9H,2-4H2,1H3/b7-5+
• InChI Key: PRSLDITYOZTECZ-FNORWQNLSA-N
• Isomeric SMILES: CC1CCC/C(=C\O)/C1=O
• SMILES: CC1CCCC(=CO)C1=O
• synonyms: Cyclohexanone, 2-(hydroxymethylene)-6-methyl-, (E)- (9CI)

Description

Cyclohexanone, 2-(hydroxymethylene)-6-methyl-, (E)-(9CI) is a chemical compound that has gained significant attention in scientific research due to its diverse range of applications. This compound is also known as 2-Hydroxymethylene-6-methylcyclohexanone and has a molecular formula of C8H12O2.

Mechanism Of Action

The exact mechanism of action of Cyclohexanone, 2-(hydroxymethylene)-6-methyl-, (E)-(9CI) is not well understood. However, it is believed that this compound acts as a nucleophile and can undergo various reactions such as Michael addition, aldol condensation, and Mannich reaction. These reactions are important in the synthesis of various compounds and materials.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of Cyclohexanone, 2-(hydroxymethylene)-6-methyl-, (E)-(9CI). However, studies have shown that this compound has low toxicity and is not harmful to humans or animals. It is also not known to have any significant effects on the environment.

Advantages And Limitations For Lab Experiments

One of the main advantages of Cyclohexanone, 2-(hydroxymethylene)-6-methyl-, (E)-(9CI) is its versatility in various reactions. This compound can be used as a starting material for the synthesis of various compounds and materials. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the research and development of Cyclohexanone, 2-(hydroxymethylene)-6-methyl-, (E)-(9CI). One area of interest is the development of new synthetic routes for this compound that are more efficient and environmentally friendly. Another area of interest is the application of this compound in the development of new materials such as biodegradable polymers and liquid crystals. Additionally, there is potential for the use of Cyclohexanone, 2-(hydroxymethylene)-6-methyl-, (E)-(9CI) in the development of new pharmaceuticals and agrochemicals.
Conclusion:
Cyclohexanone, 2-(hydroxymethylene)-6-methyl-, (E)-(9CI) is a versatile compound that has a wide range of scientific research applications. It can be synthesized using various methods and has low toxicity. While there is limited information available on the biochemical and physiological effects of this compound, it has potential for use in the development of new materials, pharmaceuticals, and agrochemicals. Future research should focus on the development of new synthetic routes and the application of this compound in new areas.

Synthesis Methods

Cyclohexanone, 2-(hydroxymethylene)-6-methyl-, (E)-(9CI) can be synthesized using various methods. One of the most common methods is the oxidation of 2-methylcyclohexanone using potassium permanganate. Another method involves the condensation of cyclohexanone with formaldehyde in the presence of a base catalyst. The yield of this compound can be increased by using a solvent such as toluene or xylene.

Scientific Research Applications

Cyclohexanone, 2-(hydroxymethylene)-6-methyl-, (E)-(9CI) has a wide range of scientific research applications. This compound has been used as a starting material for the synthesis of various pharmaceuticals and agrochemicals. It has also been used as a chiral building block in the synthesis of natural products and biologically active compounds. Additionally, Cyclohexanone, 2-(hydroxymethylene)-6-methyl-, (E)-(9CI) has been used in the development of new materials such as polymers and liquid crystals.